Cas no 335428-82-5 (2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)-)

• Product Name: 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)-
• CAS No: 335428-82-5
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926458
• Update Time: 2025-05-20

2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)-
• 4-Chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-4-1-2-11-5(3-12)6(4)7(9)10/h1-3,7H
• InChI Key： OZXCGWWVSKJKNT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)-

Introduction to 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- (CAS No: 335428-82-5)

2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 335428-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by a pyridine ring substituted with various functional groups. The presence of a formyl group (aldehyde), a chlorine atom at the 4-position, and a difluoromethyl group at the 3-position endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- contribute to its reactivity and utility in multiple applications. The aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or participating in cross-coupling reactions. The electron-withdrawing nature of the chlorine and difluoromethyl groups enhances the electrophilicity of the aldehyde carbon, facilitating its role as a building block in constructing more complex molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring their potential in drug discovery, particularly in the development of small-molecule inhibitors targeting various diseases. The structural motif of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- has been incorporated into several lead compounds that exhibit promising pharmacological effects.

One notable area of research involves the use of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the pyridine core with electron-withdrawing groups like chlorine and difluoromethyl, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. Several studies have demonstrated that compounds derived from this scaffold exhibit inhibitory activity against specific kinases, making them attractive candidates for further development.

Another significant application lies in the agrochemical sector. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- contribute to its efficacy in these applications by enhancing bioavailability and improving target specificity. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for these agrochemicals, where 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- serves as a versatile building block.

The synthesis of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination and difluoromethylation reactions on a pyridine ring followed by formylation at the desired position. Advances in catalytic methods have enabled more efficient and selective transformations, reducing the environmental impact of these processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce chlorine and difluoromethyl groups with high precision.

The pharmacological profile of 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. These findings have spurred further investigation into its potential therapeutic applications. Researchers are particularly interested in its ability to modulate protein-protein interactions and enzyme activity, which are key mechanisms underlying many diseases.

In conclusion, 2-Pyridinecarboxaldehyde, 4-chloro-3-(difluoromethyl)- (CAS No: 335428-82-5) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for pyridine derivatives, compounds like this are expected to play an increasingly important role in drug discovery and agricultural innovation.